Cas no 1177309-30-6 (3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride)

• Product Name: 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride
• CAS No: 1177309-30-6
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• CID: 4575232
• Update Time: 2025-05-20

3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolepropanamine, hydrochloride (1:2)
• 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride

• Inchi： 1S/C10H12N2S.ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7,11H2;1H
• InChI Key： VVJRKYGZIPHDDN-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)CCN.Cl

Additional information on 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride

3-(1,3-Benzothiazol-2-yl)propan-1-amine Dihydrochloride: A Comprehensive Overview

3-(1,3-Benzothiazol-2-yl)propan-1-amine dihydrochloride (CAS No. 1177309-30-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BTAP, is a derivative of benzothiazole and has gained attention due to its potential therapeutic properties and unique chemical structure. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride.

Chemical Properties: 3-(1,3-Benzothiazol-2-yl)propan-1-amine dihydrochloride is a white to off-white crystalline solid with a molecular formula of C₁₀H₁₄N₂S·2HCl and a molecular weight of 264.25 g/mol. The compound exhibits good solubility in water and polar organic solvents such as methanol and ethanol. Its melting point is reported to be around 250°C, making it suitable for various analytical and preparative techniques.

Synthesis: The synthesis of 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride typically involves a multi-step process. One common method starts with the reaction of 2-aminothiophenol with acrylonitrile to form the corresponding nitrile intermediate. This intermediate is then reduced to the amine using hydrogen gas in the presence of a palladium catalyst. The final step involves the conversion of the free amine to the dihydrochloride salt by treating it with hydrochloric acid. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions and solvent-free conditions.

Biological Activities: 3-(1,3-Benzothiazol-2-yl)propan-1-amine dihydrochloride has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits significant antioxidant properties, which can help protect cells from oxidative stress and damage. Additionally, it has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These properties make it a promising candidate for the treatment of various inflammatory diseases.

Pharmacological Studies: In preclinical studies, 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride has shown promising results in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. It has been found to improve cognitive function and reduce neuroinflammation by modulating key signaling pathways involved in neuronal survival and function. Furthermore, recent studies have explored its potential as an antidepressant agent due to its ability to enhance serotonin levels in the brain.

Clinical Trials: While 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride is still in the early stages of clinical development, several Phase I trials have been initiated to evaluate its safety and tolerability in humans. Preliminary results have shown that the compound is well-tolerated at low doses with minimal side effects. Ongoing Phase II trials are aimed at assessing its efficacy in treating specific conditions such as chronic pain and anxiety disorders.

Current Research Trends: The ongoing research on 3-(1,3-benzothiazol-2-yl)propan-1-amine dihydrochloride is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Scientists are also exploring novel delivery systems such as nanoparticles and liposomes to improve its therapeutic index. Additionally, there is growing interest in understanding the molecular mechanisms underlying its biological activities, which could lead to the development of more targeted therapies.

Conclusion: 3-(1,3-Benzothiazol-2-yl)propan-1-amine dihydrochloride (CAS No. 1177309-30-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation. As research continues to advance, it is likely that this compound will play an important role in the development of new therapeutic strategies for various diseases.